Cas no 2649046-73-9 (2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine
• CAS No: 2649046-73-9
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6030237
• PubChem ID: 165852387
• Update Time: 2025-06-14

2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine
• EN300-1987838
• 2649046-73-9

• Inchi： 1S/C9H19NO3/c1-8(2)12-5-7(13-8)9(3,6-10)11-4/h7H,5-6,10H2,1-4H3
• InChI Key： HZQXLAWPMMONIA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C)(CN)OC

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine

Research Brief on 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine (CAS: 2649046-73-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine (CAS: 2649046-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane and methoxypropan-1-amine functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways and structural modifications of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The study emphasized the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules, particularly those targeting neurological disorders. The dioxolane ring system, in combination with the methoxypropan-1-amine moiety, provides a unique scaffold for further derivatization, enabling the development of novel pharmacophores.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine exhibits moderate inhibitory effects on specific enzymes involved in neurodegenerative diseases. A 2022 study published in ACS Chemical Neuroscience reported that derivatives of this compound showed selective inhibition of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The researchers attributed this activity to the compound's ability to interact with the enzyme's active site, as confirmed by molecular docking simulations. These findings suggest potential applications in developing new treatments for neurodegenerative conditions.

Further investigations into the pharmacokinetic properties of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine have revealed favorable absorption and distribution profiles. A recent preclinical study highlighted its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS)-targeted therapies. However, challenges remain in optimizing its metabolic stability, as certain metabolites were found to exhibit reduced activity. Ongoing research is exploring structural analogs to enhance both efficacy and safety profiles, with promising results reported in early-stage trials.

The therapeutic potential of this compound extends beyond neurological applications. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its role as a building block for anticancer agents. Researchers synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines. Several analogs demonstrated significant antiproliferative activity, particularly in breast and lung cancer models. Mechanistic studies suggested that these compounds induce apoptosis via mitochondrial pathways, offering a novel approach to targeted cancer therapy.

In conclusion, 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methoxypropan-1-amine (CAS: 2649046-73-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatile synthetic accessibility, combined with demonstrated biological activities, positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, particularly in neurodegenerative diseases and oncology. The compound's unique structural features continue to inspire innovative approaches in medicinal chemistry, underscoring its importance in advancing pharmaceutical science.